Cas no 2680821-68-3 ((3-Cyclopropylpyrrolidin-2-yl)methanamine)

(3-Cyclopropylpyrrolidin-2-yl)methanamine is a chiral amine derivative featuring a cyclopropyl-substituted pyrrolidine core, offering a structurally constrained framework with potential applications in medicinal chemistry and asymmetric synthesis. The cyclopropyl group enhances steric and electronic modulation, while the pyrrolidine scaffold provides rigidity, influencing binding affinity and selectivity in bioactive compounds. This compound serves as a versatile intermediate for designing pharmacophores, particularly in CNS-targeted drugs or enzyme inhibitors. Its stereochemistry allows for precise chiral control in synthetic routes, making it valuable for developing enantioselective catalysts or ligands. The amine functionality further enables derivatization, facilitating the synthesis of diverse analogs for structure-activity relationship studies.
(3-Cyclopropylpyrrolidin-2-yl)methanamine structure
2680821-68-3 structure
Product Name:(3-Cyclopropylpyrrolidin-2-yl)methanamine
CAS No:2680821-68-3
MF:C8H16N2
MW:140.226041793823
CID:5945469
PubChem ID:165914020
Update Time:2025-06-09

(3-Cyclopropylpyrrolidin-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (3-cyclopropylpyrrolidin-2-yl)methanamine
    • EN300-7295728
    • 2680821-68-3
    • (3-Cyclopropylpyrrolidin-2-yl)methanamine
    • Inchi: 1S/C8H16N2/c9-5-8-7(3-4-10-8)6-1-2-6/h6-8,10H,1-5,9H2
    • InChI Key: MVCWQLATSIUNHL-UHFFFAOYSA-N
    • SMILES: N1CCC(C1CN)C1CC1

Computed Properties

  • Exact Mass: 140.131348519g/mol
  • Monoisotopic Mass: 140.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 38Ų

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Additional information on (3-Cyclopropylpyrrolidin-2-yl)methanamine

Introduction to (3-Cyclopropylpyrrolidin-2-yl)methanamine (CAS No. 2680821-68-3)

(3-Cyclopropylpyrrolidin-2-yl)methanamine, with the CAS number 2680821-68-3, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The cyclopropyl group and the pyrrolidin-2-yl moiety contribute to its distinct chemical behavior, making it a valuable scaffold for medicinal chemists.

The< strong>3-cyclopropylpyrrolidin-2-yl)methanamine molecule exhibits a rich pharmacophore that has been explored in various research studies. Its structural features suggest potential interactions with biological targets, which has led to its investigation in the development of novel therapeutic agents. The cyclopropyl ring, known for its rigid structure, can enhance binding affinity and selectivity, while the pyrrolidin-2-yl group provides a versatile platform for further chemical modifications.

In recent years, there has been a growing interest in the synthesis and application of heterocyclic compounds like< strong> (3-cyclopropylpyrrolidin-2-yl)methanamine. These compounds have shown promise in various therapeutic areas, including central nervous system disorders, oncology, and infectious diseases. The< strong>2680821-68-3 CAS number identifies this specific compound, ensuring consistency and accuracy in research and development processes.

One of the most compelling aspects of< strong> (3-cyclopropylpyrrolidin-2-yl)methanamine is its potential as a building block for more complex molecules. Researchers have leveraged its structure to develop derivatives with enhanced pharmacological properties. For instance, modifications at the nitrogen atom of the pyrrolidin ring can introduce additional functional groups, leading to compounds with improved solubility, bioavailability, and target specificity.

The synthesis of< strong> (3-cyclopropylpyrrolidin-2-yl)methanamine involves multi-step organic reactions that highlight the expertise of medicinal chemists. The process typically begins with the formation of the cyclopropyl-substituted pyrrolidine core, followed by functionalization to introduce the methanamine group. Advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to achieve high yields and enantiopurity.

The pharmacological evaluation of< strong> (3-cyclopropylpyrrolidin-2-yl)methanamine has revealed several interesting properties. Preclinical studies have demonstrated its potential as an agonist or antagonist for various receptors and enzymes. These findings are particularly relevant in the context of neurological disorders, where modulating receptor activity can lead to therapeutic benefits. Additionally, the compound's ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system drug discovery.

In the realm of drug development,< strong> (3-cyclopropylpyrrolidin-2-yl)methanamine exemplifies the importance of structural diversity in medicinal chemistry. By exploring different derivatives and analogs, researchers can optimize pharmacokinetic profiles and minimize side effects. The< strong>CAS No. 2680821-68-3 provides a unique identifier for this compound, facilitating its use in databases and literature reviews.

The latest advancements in computational chemistry have further enhanced the understanding of< strong> (3-cyclopropylpyrrolidin-2-yl)methanamine. Molecular modeling techniques allow researchers to predict binding interactions and optimize lead compounds before experimental synthesis. These computational tools have been instrumental in identifying promising candidates for further investigation.

The future prospects of< strong> (3-cyclopropylpyrrolidin-2-yl)methanamine are vast and exciting. As research continues to uncover new therapeutic applications, this compound is likely to play a pivotal role in developing next-generation pharmaceuticals. Its unique structural features and versatile chemical properties make it a cornerstone in modern drug discovery efforts.

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